![molecular formula C6H10ClF2N B6209383 7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride CAS No. 2731007-98-8](/img/no-structure.png)
7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride, also known as DFABH, is a novel compound that has garnered interest in recent years due to its potential applications in scientific research. It is a cyclic compound composed of a seven-membered ring containing two fluorines and two nitrogen atoms, with a hydrochloride group attached. DFABH is a colorless, odorless, and non-toxic compound that is soluble in both water and organic solvents.
Mechanism of Action
7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride has been shown to act as a proton-transfer reagent, which means that it can transfer a proton from one molecule to another. This mechanism of action is important for the synthesis of complex molecules and for the study of the structure and function of proteins. Additionally, this compound has been shown to act as an acid-catalyzed cyclization reagent, which means that it can be used to catalyze the formation of cyclic molecules.
Biochemical and Physiological Effects
This compound has not been studied extensively in terms of its biochemical and physiological effects. However, it has been shown to be non-toxic and non-irritating, making it a safe compound for use in laboratory experiments. Additionally, it has been shown to be non-mutagenic, meaning that it does not cause mutations in cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride in laboratory experiments is that it is a non-toxic and non-irritating compound. Additionally, it is relatively easy to synthesize and is relatively stable in aqueous solutions. However, this compound is not very soluble in organic solvents, which can limit its use in certain experiments. Additionally, it has a relatively low boiling point, which can make it difficult to handle in certain experiments.
Future Directions
7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride has a variety of potential applications in scientific research, and there are many directions in which research can be taken. One potential direction is the development of new methods for the synthesis of this compound, which could make it more accessible to researchers. Additionally, research could be done to explore the use of this compound in the synthesis of complex molecules, such as peptides and proteins. Additionally, further research could be done to explore the use of this compound in the synthesis of fluorescent compounds and in the study of the structure and function of proteins. Finally, research could be done to explore the potential applications of this compound in the synthesis of pharmaceuticals, such as anti-cancer agents.
Synthesis Methods
7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride can be synthesized via a two-step process. The first step involves the reaction of 2-azabicyclo[4.1.0]heptane with an excess of 1,1-difluorotetrachloroethane in the presence of a palladium-on-carbon catalyst. This reaction yields a mixture of the desired product and side products, which can be separated using column chromatography. The second step involves the hydrochlorination of the desired product in the presence of a palladium-on-carbon catalyst in the presence of a base.
Scientific Research Applications
7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride has a variety of potential applications in scientific research. It has been used as a building block for the synthesis of novel compounds, as well as a reactant in the synthesis of peptides and other complex molecules. Additionally, this compound has been used in the synthesis of pharmaceuticals, such as anti-cancer agents. It has also been used in the synthesis of fluorescent compounds, which can be used to study the structure and function of proteins.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride involves the reaction of 2,5-dimethylcyclohexanone with hydroxylamine hydrochloride to form 2,5-dimethylcyclohexanone oxime. The oxime is then reacted with sodium methoxide to form the corresponding methoxy derivative, which is then reacted with 1,1-difluoroethylene to form 7,7-difluoro-2-azabicyclo[4.1.0]heptane. The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt.", "Starting Materials": [ "2,5-dimethylcyclohexanone", "hydroxylamine hydrochloride", "sodium methoxide", "1,1-difluoroethylene", "hydrochloric acid" ], "Reaction": [ "2,5-dimethylcyclohexanone + hydroxylamine hydrochloride → 2,5-dimethylcyclohexanone oxime", "2,5-dimethylcyclohexanone oxime + sodium methoxide → corresponding methoxy derivative", "corresponding methoxy derivative + 1,1-difluoroethylene → 7,7-difluoro-2-azabicyclo[4.1.0]heptane", "7,7-difluoro-2-azabicyclo[4.1.0]heptane + hydrochloric acid → 7,7-difluoro-2-azabicyclo[4.1.0]heptane hydrochloride" ] } | |
CAS RN |
2731007-98-8 |
Molecular Formula |
C6H10ClF2N |
Molecular Weight |
169.60 g/mol |
IUPAC Name |
7,7-difluoro-2-azabicyclo[4.1.0]heptane;hydrochloride |
InChI |
InChI=1S/C6H9F2N.ClH/c7-6(8)4-2-1-3-9-5(4)6;/h4-5,9H,1-3H2;1H |
InChI Key |
GIBFVVJINDLSJA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2C(C2(F)F)NC1.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.